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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-difluorobenzene

Cat. No.: B1294941

In the landscape of modern synthetic chemistry, building blocks that offer a combination of
predictable reactivity and the ability to impart desirable properties are invaluable. 1,4-Dibromo-
2,5-difluorobenzene (CAS 327-51-5) has emerged as a cornerstone intermediate for
researchers in drug development, materials science, and agrochemicals.[1][2] Its symmetrically
substituted benzene core, featuring two bromine atoms ripe for cross-coupling and two
electron-withdrawing fluorine atoms, provides a unique electronic and structural profile.[1]

The presence of fluorine is particularly significant. In pharmaceutical applications, fluorine
atoms can enhance metabolic stability, lipophilicity, and binding affinity of active pharmaceutical
ingredients (APIs).[1][3] In materials science, the C-F bond contributes to thermal stability and
influences the electronic properties of organic semiconductors and polymers, making it a key
component in the development of Organic Light-Emitting Diodes (OLEDs).[4][5] This guide
moves beyond a simple recitation of data to explore the causality behind this molecule’s utility,
offering field-proven insights into its reactivity and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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